BENGH@ Methodological & Application

Check Availability & Pricing

protocol for dissolving and storing Optovin
solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Application Notes: Dissolving and Storing Optovin

Introduction

Optovin is a photoactive small molecule that functions as a reversible TRPA1 (Transient
Receptor Potential cation channel, subfamily A, member 1) activator.[1][2] It enables the light-
mediated control of endogenous TRPAL channels, making it a valuable tool in optogenetics
and neuroscience research for controlling neuronal activity in non-transgenic systems.[1][3]
Optovin is activated by violet light (peak absorbance ~415 nm) and its effects are dependent
on this photoactivation.[1][4] Proper preparation and storage of Optovin solutions are critical to
ensure its stability, potency, and the reproducibility of experimental results. These protocols
provide detailed guidelines for the dissolution and storage of Optovin for research applications.

Quantitative Data Summary

The following tables summarize the key properties and recommended storage conditions for

Optovin.

Table 1: Solubility and Physicochemical Properties
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Property Value Source(s)

Molecular Weight 315.41 g/mol [51[6]

Appearance Yellow powder [6]

Primary Solvent Dimethyl Sulfoxide (DMSO) [51[7]

o Up to 100 mg/mL (or ~317

Solubility in DMSO [5][6]
mM)

Solubility in Water Insoluble [5]

Solubility in Ethanol Insoluble [5]
~2 UM (for motor excitation in

ECso ] [1114]
zebrafish)

Table 2: Recommended Storage Conditions

Form Solvent Temperature Duration Source(s)
Solid Powder N/A -20°C Up to 3 years [5]

Stock Solution DMSO -80°C Up to 1-2 years [5][8]
Stock Solution DMSO -20°C Up to 1 year [51[8]
Working Aliquots  DMSO -20°C Up to 1 month [5109]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Optovin
Stock Solution (e.g., 50 mM in DMSO)

This protocol describes the preparation of a concentrated stock solution, which can be diluted
to final working concentrations for various experiments.

Materials:

e Optovin (solid powder)
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Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Methodology:

o Equilibration: Before opening, allow the vial of solid Optovin to equilibrate to room
temperature for at least 60 minutes.[9] This prevents condensation of moisture, which can
affect solubility and stability.

» Weighing: Weigh the desired amount of Optovin powder in a sterile microcentrifuge tube
using an analytical balance.

o Calculation Example: To prepare 1 mL of a 50 mM stock solution (MW = 315.41):
» Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/q)
» Mass (mg) = 0.050 mol/L x 0.001 L x 315.41 g/mol x 1000 mg/g = 15.77 mg

» Dissolution: Add the calculated volume of high-purity DMSO to the weighed Optovin powder.
Use of fresh DMSO is recommended as absorbed moisture can reduce solubility.[5]

o For the example above, add 1 mL of DMSO.

« Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. The
solution should be clear and yellow. Gentle warming (e.g., in a 37°C water bath) can be used
to aid dissolution if necessary, but avoid excessive heat.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into single-use aliquots in sterile, light-protected (amber or foil-wrapped) vials.[5][8]
[9] Aliquot volumes should be appropriate for your typical experiments (e.g., 10-50 uL).
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o Storage: Store the aliquots at -20°C for short-to-mid-term storage (up to 1 year) or at -80°C
for long-term storage (up to 2 years).[5][8]

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock

Optovin is insoluble in aqueous media, but working solutions can be prepared by diluting the
DMSO stock solution into the final aqueous buffer or medium. It is crucial to ensure the final
DMSO concentration is low and compatible with the experimental system (typically <1%).

Materials:

¢ Concentrated Optovin stock solution in DMSO (from Protocol 1)
» Sterile aqueous buffer or cell culture medium

o Sterile tubes and micropipettes

Methodology:

e Thawing: Retrieve a single aliquot of the concentrated Optovin stock solution from the
freezer. Thaw it completely at room temperature, protected from light.

 Dilution: Add the required volume of the Optovin stock solution to your final experimental
buffer or medium. It is critical to add the DMSO stock to the aqueous solution while vortexing
or mixing to prevent precipitation.

o Calculation Example: To prepare 10 mL of a 10 uM working solution from a 50 mM stock:
= Use the dilution formula: M1V1 = M2V2
= (50,000 uM) x V1 = (10 uM) x (10 mL)
= V1= (10 uM x 10 mL) / 50,000 pM = 0.002 mL = 2 pL

o Add 2 pL of the 50 mM stock to 10 mL of the aqueous medium.
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» Final DMSO Concentration: Verify that the final DMSO concentration is not toxic to your
system.

o In the example above, the final DMSO concentration is (2 pL / 10,000 pL) x 100% =
0.02%, which is well-tolerated by most cell cultures.

o Use: Use the freshly prepared working solution immediately.[9] Since Optovin is
photoactive, all incubations prior to the intended light activation should be performed in the
dark.[1]

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the recommended workflow for preparing and storing Optovin
solutions.
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Caption: Workflow for preparing and storing Optovin solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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